3-Methylhexane
3-Methylhexane
3-methylhexane is an alkane that is hexane substituted by a methyl group at position 3. It has a role as a human metabolite. It is an alkane and a volatile organic compound.
Brand Name:
Vulcanchem
CAS No.:
589-34-4
VCID:
VC21254790
InChI:
InChI=1S/C7H16/c1-4-6-7(3)5-2/h7H,4-6H2,1-3H3
SMILES:
CCCC(C)CC
Molecular Formula:
C7H16
Molecular Weight:
100.2 g/mol
3-Methylhexane
CAS No.: 589-34-4
Cat. No.: VC21254790
Molecular Formula: C7H16
Molecular Weight: 100.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-methylhexane is an alkane that is hexane substituted by a methyl group at position 3. It has a role as a human metabolite. It is an alkane and a volatile organic compound. |
|---|---|
| CAS No. | 589-34-4 |
| Molecular Formula | C7H16 |
| Molecular Weight | 100.2 g/mol |
| IUPAC Name | 3-methylhexane |
| Standard InChI | InChI=1S/C7H16/c1-4-6-7(3)5-2/h7H,4-6H2,1-3H3 |
| Standard InChI Key | VLJXXKKOSFGPHI-UHFFFAOYSA-N |
| SMILES | CCCC(C)CC |
| Canonical SMILES | CCCC(C)CC |
| Boiling Point | 91.0 °C |
| Melting Point | -119.0 °C |
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